6-(4-(3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-[5-(4-ethoxyphenyl)-2-methylpyrazole-3-carbonyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H26N6O4/c1-4-32-16-7-5-15(6-8-16)17-13-18(26(3)24-17)21(30)28-11-9-27(10-12-28)19-14-20(29)25(2)22(31)23-19/h5-8,13-14H,4,9-12H2,1-3H3,(H,23,31)
• InChI Key: VMHOWZFDEIFJFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)N3CCN(CC3)C4=CC(=O)N(C(=O)N4)C)C
• Molecular Formula: C22H26N6O4
• Molecular Weight: 438.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves designing and creating a series of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Notably, some of these compounds exhibited significant activity against the pathogen.

Scientific Research Applications

Antioxidant and Antimicrobial Applications

• The compound has been studied as part of a series focusing on the synthesis and evaluation of antioxidant properties. Some synthesized derivatives exhibited promising antioxidant activities, and the ability to protect DNA from damage induced by bleomycin was noted (Gouda, 2012).
• In addition to antioxidant properties, certain derivatives have been synthesized and screened for their antibacterial and antifungal activities. Some compounds demonstrated significant activity against gram-positive bacteria and exhibited excellent antifungal activities (Prakash et al., 2011).

Pharmacological and Biochemical Studies

• The compound is part of research focused on novel fused thiophene derivatives. These derivatives were tested for their pharmacological properties, particularly as 5-HT2A receptor antagonists. Molecular modeling and pharmacophore prediction methodologies were employed to study the structural features required for antagonist properties (El-kerdawy et al., 2010).
• There's research on the synthesis of new compounds with potential anticancer activity. Compounds were tested against various cancer cell lines, and some showed good anticancer activity, indicating the potential utility of these compounds in therapeutic applications (Kumar et al., 2013).

Agricultural Applications

• The compound has been included in studies for the development of novel herbicides. Specific derivatives demonstrated significant herbicidal activity, providing insights into the potential agricultural applications of these chemical compounds (Li et al., 2005).

Marine-Derived Applications

• In marine biology, new diketopiperazine derivatives, which include the compound, have been isolated from marine-derived actinomycete Streptomyces sp. These compounds exhibited modest antiviral activity against influenza A (H1N1) virus, indicating their potential in antiviral drug development (Wang et al., 2013).

Future Directions

Future research could focus on optimizing the synthesis process, exploring additional derivatives, and investigating the compound’s efficacy against other strains of Mycobacterium tuberculosis. Additionally, understanding its pharmacokinetics and potential drug-drug interactions would be crucial for further development.